Cas no 1164514-36-6 ((2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile
• CAS No: 1164514-36-6
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5549694
• Update Time: 2025-07-16

(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile
• 1H-Benzimidazole-2-acetonitrile, α-[[(2,4-dimethoxyphenyl)amino]methylene]-1-methyl-, (αE)-
• (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile

• Inchi： 1S/C19H18N4O2/c1-23-17-7-5-4-6-15(17)22-19(23)13(11-20)12-21-16-9-8-14(24-2)10-18(16)25-3/h4-10,12,21H,1-3H3/b13-12+
• InChI Key： LUQYKMRXHKXPKT-OUKQBFOZSA-N
• SMILES： C(/C1=NC2=CC=CC=C2N1C)(\C#N)=C\NC1C=CC(OC)=CC=1OC

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 529.7±60.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile

Introduction to Compound with CAS No. 1164514-36-6 and Its Applications in Chemical and Pharmaceutical Research

Compound with the CAS number 1164514-36-6 is a highly intriguing molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, formally known as (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile, exhibits a unique structural framework that suggests potential biological activities. The presence of multiple functional groups, including an amine, a nitrile, and aromatic rings, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structural complexity of this compound is a result of its carefully designed molecular architecture. The phenyl ring substituted with dimethoxy groups at the 2 and 4 positions enhances its solubility and interaction with biological targets. Additionally, the incorporation of a benzodiazole moiety at the propenyl chain introduces potential anxiolytic and sedative properties, which are of great interest in medicinal chemistry. The nitrile group further extends the compound's pharmacophoric potential, enabling various pharmacological interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile are being extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The benzodiazole derivative has shown promise in preclinical studies for its ability to modulate GABA receptors, which are crucial for maintaining neuronal balance.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system. These methods not only enhance the efficiency of synthesis but also allow for the introduction of diverse substituents, enabling the creation of a library of analogs for screening purposes.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of an amine and a nitrile group provides multiple sites for further derivatization, allowing chemists to explore various structural modifications. For instance, replacing the dimethoxyphenyl group with other aromatic or heteroaromatic systems could lead to novel compounds with enhanced binding affinity to specific biological targets. Similarly, altering the benzodiazole moiety could result in derivatives with different pharmacological profiles.

The pharmacological evaluation of (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting multiple mechanisms of action. For example, it has shown inhibitory activity against certain kinases and proteases that are involved in cancer progression. Additionally, preliminary in vivo studies have indicated potential therapeutic effects in animal models of inflammation and pain.

The development of new analytical methods has also been crucial in understanding the behavior of this compound both in vitro and in vivo. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to characterize its structure and monitor its metabolism. These tools provide valuable insights into the compound's pharmacokinetics and help in optimizing its formulation for clinical use.

In conclusion, compound with CAS number 1164514-36-6, known as (2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile, represents a significant advancement in chemical and pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.